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Introduction
The D149 dye, a metal-free indoline organic sensitizer, has demonstrated significant potential

in the field of photovoltaics, particularly in dye-sensitized solar cells (DSSCs).[1] Its broad

absorption spectrum, high molar extinction coefficient, and excellent charge injection efficiency

make it a compelling candidate for enhancing the performance of solar energy conversion

devices. This document provides detailed application notes and experimental protocols for the

utilization of D149 dye in tandem solar cell configurations, a promising approach to surpass the

efficiency limits of single-junction solar cells. Tandem solar cells employ multiple absorber

layers with complementary absorption spectra to harvest a wider range of the solar spectrum,

thereby increasing the overall power conversion efficiency (PCE).[2][3]

Properties of D149 Dye
D149, chemically known as 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-

hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-

oxo-3-thiazolidineacetic acid, is characterized by its donor-π-acceptor (D-π-A) structure.[4] This

molecular design facilitates intramolecular charge transfer upon photoexcitation, a critical

process for efficient electron injection into the semiconductor's conduction band in a DSSC.

Table 1: Key Properties of D149 Dye
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Property Value Reference

Molecular Formula C46H39N3O4S3 [4]

Molecular Weight 810.01 g/mol N/A

Absorption Maximum (λmax) ~525 nm in solution [1]

Highest Occupied Molecular

Orbital (HOMO)
-5.07 eV to -5.49 eV [5][6]

Lowest Unoccupied Molecular

Orbital (LUMO)
-2.36 eV to -3.06 eV [5][6]

Band Gap ~2.1 eV [7]

Tandem Solar Cell Configurations with D149 Dye
D149-sensitized DSSCs can be integrated into tandem architectures, most commonly with a

perovskite solar cell (PSC) as the top cell. The wide bandgap of the perovskite top cell allows it

to absorb high-energy photons, while the D149-DSSC bottom cell captures the transmitted

lower-energy photons. This spectral splitting enhances the overall photon utilization.

Perovskite/D149-DSSC Tandem Solar Cell
In this configuration, a semi-transparent perovskite solar cell is stacked on top of a D149-

sensitized DSSC. The performance of such a tandem device is highly dependent on the optical

and electronic properties of each sub-cell and the interface between them.

Table 2: Representative Performance of Perovskite/DSSC Tandem Solar Cells
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Tandem
Configu
ration

Top Cell
Bottom
Cell

Voc (V)
Jsc
(mA/cm²
)

FF (%) PCE (%)
Referen
ce

Perovskit

e/DSSC

Perovskit

e

N719-

DSSC
1.1 12.8 - 10.54 [8]

Perovskit

e/DSSC

Perovskit

e

Organic

Dye-

DSSC

1.1 12.8 - 8.77 [8]

Note: Data for a tandem cell specifically using D149 is limited. The data presented is for similar

perovskite/DSSC tandem cells to provide a performance benchmark.

Experimental Protocols
I. Fabrication of a D149-Sensitized TiO₂ Photoanode
This protocol describes the preparation of the photoanode for the bottom cell in a

perovskite/D149-DSSC tandem device.

Materials:

Fluorine-doped Tin Oxide (FTO) coated glass substrates

Titanium dioxide (TiO₂) paste (e.g., P25)

D149 dye solution (0.3-0.5 mM in a suitable solvent like acetonitrile/tert-butanol)

Ethanol

Acetonitrile

tert-Butanol

Procedure:

Substrate Cleaning: Thoroughly clean the FTO substrates by sequential ultrasonication in

detergent, deionized water, acetone, and ethanol for 15 minutes each. Dry the substrates
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with a stream of nitrogen.

TiO₂ Layer Deposition:

Apply a layer of TiO₂ paste onto the conductive side of the FTO glass using the doctor-

blade technique.

Alternatively, screen-printing can be used for better control over layer thickness.

Sintering: Sinter the TiO₂-coated substrates in a furnace. A typical temperature profile is a

ramp up to 500°C, hold for 30 minutes, and then cool down to room temperature. This

process removes organic binders and ensures good electrical contact between the TiO₂

nanoparticles.

Dye Sensitization:

Immerse the sintered TiO₂ films into the D149 dye solution.

Keep the films in the dye solution for 12-24 hours at room temperature in a dark

environment to ensure complete dye loading.

Rinsing and Drying: After sensitization, rinse the photoanodes with ethanol or acetonitrile to

remove any non-adsorbed dye molecules. Dry the photoanodes gently with a nitrogen

stream.

II. Fabrication of a Semi-Transparent Perovskite Top Cell
This protocol outlines the fabrication of a typical semi-transparent perovskite solar cell.

Materials:

Transparent conductive oxide (TCO) coated glass substrates

Electron Transport Layer (ETL) precursor solution (e.g., SnO₂)

Perovskite precursor solution (e.g., a mix of FAI, PbI₂, MABr, and PbBr₂ in DMF/DMSO)
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Hole Transport Layer (HTL) precursor solution (e.g., Spiro-OMeTAD in chlorobenzene with

additives)

Transparent top electrode material (e.g., sputtered Indium Tin Oxide - ITO or a thin layer of

gold)

Procedure:

Substrate Cleaning: Clean the TCO substrates as described in Protocol I.

ETL Deposition: Deposit the ETL (e.g., SnO₂) onto the TCO substrate via spin-coating,

followed by annealing at the appropriate temperature (e.g., 150°C).

Perovskite Layer Deposition: In a nitrogen-filled glovebox, spin-coat the perovskite precursor

solution onto the ETL. An anti-solvent dripping step during spinning is often employed to

induce rapid crystallization and form a uniform film. Anneal the film at around 100-150°C.

HTL Deposition: Spin-coat the HTL solution onto the perovskite layer.

Top Electrode Deposition: Deposit a thin, transparent top electrode (e.g., 10-15 nm of Au or

sputtered ITO) via thermal evaporation or sputtering.

III. Assembly of the Perovskite/D149-DSSC Tandem Cell
This protocol describes the mechanical stacking of the top and bottom cells.

Materials:

Fabricated semi-transparent perovskite top cell

Fabricated D149-sensitized TiO₂ photoanode (bottom cell)

Platinum (Pt) counter electrode for the DSSC

Electrolyte for the DSSC (e.g., I⁻/I₃⁻ redox couple in an organic solvent)

Surlyn or other sealant

Procedure:
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Bottom Cell Assembly: Place the Pt counter electrode on top of the D149-sensitized

photoanode, separated by a thin Surlyn spacer.

Electrolyte Injection: Inject the DSSC electrolyte into the gap between the electrodes through

pre-drilled holes in the counter electrode.

Sealing: Seal the holes to prevent electrolyte leakage.

Tandem Stacking: Mechanically stack the semi-transparent perovskite top cell on top of the

sealed D149-DSSC bottom cell. An optical coupling layer can be used to minimize reflection

losses at the interface.

Visualizations
Energy Level Diagram
The following diagram illustrates the energy level alignment in a hypothetical perovskite/D149-

DSSC tandem solar cell, which is crucial for efficient charge separation and transport.

Caption: Energy level diagram of a perovskite/D149-DSSC tandem solar cell.

Experimental Workflow
The following diagram outlines the major steps in the fabrication of a perovskite/D149-DSSC

tandem solar cell.
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Caption: Workflow for fabricating a perovskite/D149-DSSC tandem solar cell.
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Conclusion
The D149 dye offers significant promise for the development of high-efficiency tandem solar

cells. Its strong absorption in the visible region complements the absorption of wide-bandgap

top cells like perovskites. The protocols outlined in this document provide a foundational

framework for the fabrication and characterization of D149-based tandem solar cells. Further

optimization of the individual sub-cells, the interlayer properties, and the overall device

architecture will be crucial for realizing the full potential of this technology. Researchers are

encouraged to adapt and refine these protocols to suit their specific materials and experimental

setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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